Cas no 5842-50-2 (Hydrazinecarboxamide,2-(2,2,4-trimethyl-3-penten-1-ylidene)-)

Hydrazinecarboxamide,2-(2,2,4-trimethyl-3-penten-1-ylidene)- structure
5842-50-2 structure
Product Name:Hydrazinecarboxamide,2-(2,2,4-trimethyl-3-penten-1-ylidene)-
CAS No:5842-50-2
MF:C24H19F3N4O4
MW:484.427275896072
CID:383288
PubChem ID:2872128
Update Time:2025-04-19

Hydrazinecarboxamide,2-(2,2,4-trimethyl-3-penten-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide,2-(2,2,4-trimethyl-3-penten-1-ylidene)-
    • N-(4-acetylphenyl)-5-(3,4-dimethoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
    • SR-01000540602
    • CID 2872128
    • SR-01000540602-1
    • HMS621N17
    • DTXSID80386773
    • AB00098916-01
    • 5842-50-2
    • ChemDiv1_012271
    • Inchi: 1S/C24H19F3N4O4/c1-13(32)14-4-7-16(8-5-14)29-23(33)17-12-28-31-21(24(25,26)27)11-18(30-22(17)31)15-6-9-19(34-2)20(10-15)35-3/h4-12H,1-3H3,(H,29,33)
    • InChI Key: DCHABDFLQYPIDE-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2C=CC(=C(C=2)OC)OC)=NC2=C(C(NC3C=CC(C(C)=O)=CC=3)=O)C=NN21)(F)F

Computed Properties

  • Exact Mass: 484.13597
  • Monoisotopic Mass: 484.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 762
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.606
  • PSA: 94.82
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